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Introduction
Diiodomethane (CH₂I₂), also known as methylene iodide, is a dense, colorless to yellow liquid

with a chloroform-like odor. It is utilized in organic synthesis, as a solvent, and in microscopy as

a contrast agent.[1] Due to its toxicological profile, proper handling and the use of appropriate

Personal Protective Equipment (PPE) are critical to ensure the safety of laboratory personnel.

Diiodomethane is harmful if swallowed, inhaled, or absorbed through the skin, and it can

cause severe irritation or burns to the eyes, skin, and respiratory tract.[2][3] This document

provides detailed guidelines and protocols for the selection and use of PPE when working with

diiodomethane.

Hazard Summary
A thorough understanding of the hazards associated with diiodomethane is the foundation of a

robust safety protocol.

Health Hazards:

Acute Toxicity: Toxic if swallowed or in contact with skin and harmful if inhaled.[4][5]
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Corrosivity: Causes burns to any area of contact, including skin, eyes, and mucous

membranes.[2]

Irritation: Causes serious eye and skin irritation, and may cause respiratory irritation.[4][5][6]

[7][8]

Systemic Effects: May be absorbed through the skin, leading to potential systemic health

effects.[2]

Exposure Limits:

It is critical to note that specific Occupational Exposure Limits (OELs) for diiodomethane, such

as the Permissible Exposure Limit (PEL) from the Occupational Safety and Health

Administration (OSHA) or the Threshold Limit Value (TLV) from the American Conference of

Governmental Industrial Hygienists (ACGIH), have not been established.[2][9] In the absence

of defined OELs, a conservative approach to exposure control is mandatory, employing the

principles of "As Low As Reasonably Achievable" (ALARA).

Personal Protective Equipment (PPE) Selection and
Protocols
A comprehensive PPE strategy is essential for mitigating the risks associated with handling

diiodomethane. The following sections detail the minimum recommended PPE and protocols

for its use.

Eye and Face Protection
Protocol:

Minimum Requirement: Tightly fitting chemical safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards must be worn at all times when handling diiodomethane.[10]

Splash Hazard: When there is a potential for splashing, a full-face shield must be worn in

addition to chemical safety goggles.[2][6]

Workstation Proximity: Ensure that eyewash stations are readily accessible and in close

proximity to the workstation.[7]
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Skin and Body Protection
Note on Quantitative Data: Specific breakthrough time and permeation rate data for

diiodomethane are not widely available from major glove manufacturers. The following

recommendations are based on general chemical resistance guidance for halogenated

hydrocarbons. A site-specific risk assessment and, if possible, glove testing for the specific

application are highly recommended.

Protocol:

Glove Inspection: Before each use, visually inspect gloves for any signs of degradation, such

as discoloration, swelling, cracking, or pinholes.

Proper Donning and Doffing: Use proper technique for removing gloves to avoid

contaminating the skin.

Disposal: Dispose of contaminated gloves as hazardous waste in accordance with

institutional and local regulations. Do not reuse disposable gloves.

Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Table 1: General Glove Compatibility for Diiodomethane
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Glove Material
General Recommendation
for Halogenated
Hydrocarbons

Remarks

Viton® Excellent

Often recommended for

prolonged or high-exposure

work with chlorinated and

aromatic hydrocarbons.

Butyl Rubber Good to Excellent

Provides good resistance to a

wide range of chemicals,

including many halogenated

organic solvents.

Silver Shield/4H® Excellent

A multi-laminate glove offering

broad chemical resistance.

Can be worn as a liner under a

more dexterous glove.

Nitrile Fair to Poor

Generally not recommended

for prolonged contact with

halogenated hydrocarbons.

Suitable only for incidental

splash protection, and gloves

must be changed immediately

upon contact.

Natural Rubber (Latex) Poor
Not recommended for use with

diiodomethane.

Neoprene Fair to Poor

Offers limited protection

against halogenated

hydrocarbons.

Protocol:

Laboratory Coat: A chemically resistant lab coat or apron is the minimum requirement.
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Full Body Protection: For tasks with a higher risk of splashes or spills, impervious protective

clothing, including coveralls and boots, should be worn to prevent skin contact.[2]

Material: Clothing made of materials with known resistance to halogenated hydrocarbons is

recommended.

Contaminated Clothing: Remove any contaminated clothing immediately and launder it

before reuse.

Respiratory Protection
Protocol:

Engineering Controls First: The primary method for controlling exposure to diiodomethane
vapors is through engineering controls such as a certified chemical fume hood.

Respirator Use: Respirators should be used when engineering controls are not feasible or

are insufficient to maintain exposure below acceptable levels, during emergencies, or when

exposure levels are unknown.

Fit Testing: All personnel required to wear tight-fitting respirators must be properly fit-tested

and trained in their use, maintenance, and limitations.

Cartridge Change Schedule: In the absence of a specific end-of-service-life indicator (ESLI)

for diiodomethane, a conservative cartridge change schedule must be implemented. A

general rule of thumb for organic vapor cartridges is to change them after 8 hours of use if

the boiling point of the chemical is >70°C and the concentration is less than 200 ppm.

However, given the toxicity of diiodomethane, a more frequent change schedule is

advisable and should be determined based on a site-specific risk assessment.

Table 2: Respiratory Protection Guidelines for Diiodomethane

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.deepwaterchemicals.com/wp-content/uploads/2017/04/163.44_GHS.pdf
https://www.benchchem.com/product/b129776?utm_src=pdf-body
https://www.benchchem.com/product/b129776?utm_src=pdf-body
https://www.benchchem.com/product/b129776?utm_src=pdf-body
https://www.benchchem.com/product/b129776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Condition
Recommended Respirator
Type

NIOSH Cartridge/Filter
Recommendation

Operations within a certified

chemical fume hood

Not generally required if the

fume hood is functioning

correctly.

N/A

Exposures exceeding

acceptable limits or during

fume hood failure

Full-facepiece respirator with

air-purifying cartridges.

Organic vapor (OV) cartridges.

For higher concentrations or

when particulates may be

present, use a combination

OV/P100 cartridge.

Unknown concentrations or

emergencies (spills, leaks)

Full-facepiece, positive-

pressure, air-supplied

respirator (e.g., Self-Contained

Breathing Apparatus - SCBA).

[2]

N/A (Supplied Air)

Experimental Protocols
Protocol for Glove Permeation and Degradation Testing
(Qualitative)
Due to the lack of published data, a qualitative in-house test can provide an initial assessment

of glove material compatibility.

Materials:

Diiodomethane

Several pairs of different glove materials to be tested (e.g., Butyl, Viton®, Nitrile)

Small glass beakers

Watch glasses

Forceps
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A well-ventilated area, preferably within a chemical fume hood

Procedure:

Cut a small piece (approx. 1x1 inch) from the palm area of each glove type to be tested.

Place each glove sample into a separate, labeled glass beaker.

Carefully add a small amount of diiodomethane to each beaker, ensuring the glove sample

is fully immersed.

Cover the beakers with watch glasses to minimize evaporation.

Observe the glove samples at regular intervals (e.g., 5, 15, 30, and 60 minutes) for any signs

of degradation.

Record observations such as swelling, shrinking, discoloration, hardening, softening, or

dissolution.

After the observation period, carefully remove the glove samples using forceps and place

them on a chemically resistant surface to dry.

Assess the physical integrity of the dried samples.

Interpretation: Any visible signs of degradation indicate that the glove material is not suitable

for use with diiodomethane.

Visualized Workflows and Logical Relationships
The following diagrams provide a visual representation of the decision-making processes for

ensuring safety when handling diiodomethane.
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Hazard Assessment

Control Measures

PPE Selection

Procedure

Post-Procedure

Start: Handling Diiodomethane

Task-Specific Hazard Assessment
(Quantity, Duration, Splash Potential)

Use Chemical Fume Hood?

Implement SOPs and Training

Yes

Respiratory Protection Needed?

No/Insufficient

Select Eye/Face Protection
(Goggles or Goggles + Face Shield)

Select Appropriate Gloves
(Refer to Table 1)

Select Protective Clothing
(Lab Coat or Coveralls)

Select Respirator and Cartridge
(Refer to Table 2)

Yes

Conduct Work Following SOPs

No

Decontaminate Work Area

Properly Dispose of Contaminated PPE

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for Diiodomethane.
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Hierarchy of Controls for Diiodomethane Exposure

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(Least Effective)

Least
Effective

Most
Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Diiodomethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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